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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B10754740 Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

of BRD-6929. This guidance is based on best practices for handling potent research

compounds and should be supplemented by a thorough risk assessment specific to your

laboratory's conditions and procedures.

Introduction
BRD-6929 is a potent and selective brain-penetrant inhibitor of class I histone deacetylases

(HDACs), specifically HDAC1 and HDAC2.[1] Its ability to modulate gene expression through

epigenetic mechanisms makes it a valuable tool for research in areas such as neuroscience

and oncology. Due to its high potency, appropriate safety precautions are imperative to

minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for BRD-6929 is not readily available, as a potent

HDAC inhibitor, it should be handled as a hazardous compound. The primary routes of

exposure are inhalation, ingestion, and skin contact.

General Safety Precautions:

Work with BRD-6929 in a designated area, such as a chemical fume hood or a ventilated

enclosure, to minimize inhalation risk.
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Avoid generating dust or aerosols.

Implement engineering controls, such as containment systems, for procedures with a higher

risk of exposure.

Recommended Personal Protective Equipment (PPE):

PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles
Should be worn at all times

when handling the compound.

Hand Protection Nitrile Gloves

Double gloving is

recommended. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A dedicated lab coat should be

worn. Consider a disposable

gown for procedures with a

higher risk of contamination.

Respiratory Protection N95 Respirator or higher

Recommended when handling

the solid compound or when

there is a risk of aerosol

generation.

Operational Plan: Handling and Storage
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE when unpacking the compound.

Verify that the container is properly labeled and sealed.

Preparation of Stock Solutions:
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Perform all weighing and solution preparation in a chemical fume hood.

BRD-6929 is soluble in DMSO.[2][3]

To prepare a stock solution, slowly add the solvent to the solid to avoid splashing.

Storage:

Store the solid compound at -20°C for up to 3 years.[2]

Store stock solutions in aliquots to avoid repeated freeze-thaw cycles.

Stock solutions in DMSO can be stored at -80°C for up to 1 year or at -20°C for up to 1

month.[2]

Quantitative Data Summary:

Property Value Reference

Molecular Weight 351.42 g/mol [2]

Formula C₁₉H₁₇N₃O₂S [2]

CAS Number 849234-64-6 [1][2]

Solubility (DMSO) ~5 mg/mL (~14.23 mM) [3]

In Vitro Inhibitory Activity:

Target IC₅₀ Kᵢ

HDAC1 1 nM 0.2 nM

HDAC2 8 nM 1.5 nM

HDAC3 458 nM 270 nM

HDAC4-9 >30 µM -

Data from MedchemExpress[1]
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Pharmacokinetic Properties in Mice (45 mg/kg, intraperitoneal injection):[1]

Parameter Plasma Brain

Cₘₐₓ 17.7 µM 0.83 µM

T₁/₂ 7.2 hours 6.4 hours

AUC 25.6 µM/Lhr 3.9 µM/Lhr

Disposal Plan
All waste materials contaminated with BRD-6929 should be treated as hazardous chemical

waste.

Waste Segregation and Collection:

Solid Waste: Contaminated PPE (gloves, disposable lab coats), weighing papers, and

plasticware should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

chemical waste streams unless compatibility has been confirmed.

Disposal Procedure:

Follow your institution's and local regulations for the disposal of hazardous chemical waste.

Arrange for pickup and disposal by a certified hazardous waste management company.

Maintain a detailed log of all disposed waste.

Mechanism of Action: HDAC1/2 Inhibition Leading
to Cell Cycle Arrest and Apoptosis
BRD-6929 selectively inhibits HDAC1 and HDAC2, leading to an increase in the acetylation of

histone and non-histone proteins. This hyperacetylation alters gene expression, resulting in

various cellular responses, including cell cycle arrest and apoptosis. A key mechanism involves
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the upregulation of cyclin-dependent kinase inhibitors (CDKIs) such as p21Waf1/Cip1 and

p19INK4d.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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